Cas no 2229650-04-6 (4,4-difluoro-1-(2-phenylethenyl)cyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(2-phenylethenyl)cyclohexan-1-amine
• CAS No: 2229650-04-6
• MF: C₁₄H₁₇F₂N
• MW: 237.288290739059
• CID: 6557943
• PubChem ID: 165967441
• Update Time: 2025-05-20

4,4-difluoro-1-(2-phenylethenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(2-phenylethenyl)cyclohexan-1-amine
• EN300-1860598
• 2229650-04-6

• Inchi： 1S/C14H17F2N/c15-14(16)10-8-13(17,9-11-14)7-6-12-4-2-1-3-5-12/h1-7H,8-11,17H2/b7-6+
• InChI Key： DDMCRRYROVCYED-VOTSOKGWSA-N
• SMILES： FC1(CCC(/C=C/C2C=CC=CC=2)(CC1)N)F

Computed Properties

• Exact Mass: 237.13290587g/mol
• Monoisotopic Mass: 237.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 4,4-difluoro-1-(2-phenylethenyl)cyclohexan-1-amine

Research Briefing on 4,4-Difluoro-1-(2-phenylethenyl)cyclohexan-1-amine (CAS: 2229650-04-6)

The compound 4,4-difluoro-1-(2-phenylethenyl)cyclohexan-1-amine (CAS: 2229650-04-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological activity, and emerging roles in drug discovery.

Recent studies have highlighted the synthetic versatility of 4,4-difluoro-1-(2-phenylethenyl)cyclohexan-1-amine, which serves as a key intermediate in the development of novel bioactive molecules. The presence of the difluorocyclohexyl moiety and the phenylethenyl group confers distinct electronic and steric properties, making it a valuable scaffold for medicinal chemistry. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling and asymmetric hydrogenation to optimize its synthesis, achieving high yields and enantiomeric purity.

Pharmacological investigations reveal that this compound exhibits promising activity as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest its potential in addressing neurological disorders, including depression and anxiety, by interacting with serotonin and dopamine receptors. Notably, its fluorinated structure enhances metabolic stability and blood-brain barrier permeability, addressing key challenges in CNS drug development.

In addition to its CNS applications, 4,4-difluoro-1-(2-phenylethenyl)cyclohexan-1-amine has shown relevance in oncology research. A 2023 study demonstrated its role as a precursor for kinase inhibitors, particularly in targeting aberrant signaling pathways in non-small cell lung cancer (NSCLC). The compound's ability to selectively inhibit specific kinase isoforms underscores its potential as a targeted therapy with reduced off-target effects.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of derivatives based on this scaffold. Current research is exploring prodrug strategies and formulation technologies to improve bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical development, with a focus on structure-activity relationship (SAR) studies.

In conclusion, 4,4-difluoro-1-(2-phenylethenyl)cyclohexan-1-amine represents a versatile and pharmacologically relevant scaffold with applications spanning neuroscience and oncology. Continued research into its mechanistic underpinnings and derivative optimization is expected to yield clinically significant outcomes in the coming years.